Cas no 348131-46-4 (4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol)

• Product Name: 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol
• CAS No: 348131-46-4
• MF: C₁₈H₁₃F₃N₂O₂
• MW: 346.303234815598
• MDL: MFCD01419184
• CID: 4781084
• Update Time: 2025-06-08

4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol

• MDL： MFCD01419184
• Inchi： 1S/C18H13F3N2O2/c1-25-12-7-8-15(24)13(9-12)14-10-16(18(19,20)21)23-17(22-14)11-5-3-2-4-6-11/h2-10,24H,1H3
• InChI Key： FRQKOWGQFVARTL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC)C=C1C1C=C(C(F)(F)F)N=C(C2=CC=CC=C2)N=1

Additional information on 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol

Introduction to 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol (CAS No. 348131-46-4)

4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 348131-46-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a pyrimidine core, which is a well-documented scaffold in the development of bioactive molecules. The structural motif of 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol incorporates several key functional groups, including a methoxy substituent on a phenolic ring and a pyrimidine ring appended with a phenyl group and a trifluoromethyl moiety. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological applications.

The significance of this compound lies in its potential as a lead molecule for drug discovery. The presence of the trifluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological activity. In contrast, the phenyl group attached to the pyrimidine ring introduces additional hydrophobic interactions, which can be critical for receptor binding. The combination of these elements makes 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol an intriguing candidate for further exploration in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have suggested that the structural framework of 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol may allow it to engage with proteins and enzymes involved in critical cellular pathways. For instance, preliminary computational analyses hint at potential binding interactions with kinases and other enzymes implicated in cancer progression. These findings align with broader trends in drug discovery, where small molecules are being designed to modulate the activity of key enzymes through precise structural manipulation.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyrimidine derivatives, in particular, have been extensively studied due to their role as pharmacophores in numerous FDA-approved drugs. The compound 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol exemplifies this trend, as it integrates multiple pharmacologically relevant moieties into a single molecular entity. This design approach not only simplifies synthetic routes but also enhances the likelihood of discovering compounds with desirable biological profiles.

In vitro studies have begun to elucidate the biological activity of 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol. Initial assays have shown promising results in modulating pathways relevant to inflammation and cell proliferation. These early findings are particularly encouraging given the growing interest in targeting these pathways for therapeutic intervention. Moreover, the compound's stability under various conditions makes it amenable to further derivatization, allowing chemists to fine-tune its properties for specific applications.

The synthesis of 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-yl)phenol represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves strategic functional group transformations and elegant coupling reactions that showcase the ingenuity of modern synthetic methodologies. This complexity underscores the compound's potential as a structurally sophisticated molecule capable of interacting with biological systems in nuanced ways.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-methoxy-2-(2-phenyl-6-(trifluoromethyl)pyrimidin-4-ylo phenol) will play an increasingly important role in drug discovery pipelines. The integration of advanced chemical biology techniques with high-throughput screening platforms will likely accelerate the identification of novel derivatives with enhanced efficacy and selectivity. This interdisciplinary approach promises to bring forth innovative therapeutic strategies that address unmet medical needs.

The future prospects for 4-methoxy - 2 - ( 2 - phenyl - 6 - ( trif luoro methyl ) py rimidin - 4 - yl ) pheno l are bright, driven by both academic curiosity and industrial demand for novel bioactive molecules. As more data becomes available on its biological activity and pharmacokinetic properties, it will be possible to refine its design further. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic outcomes.